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Compound of Interest

Compound Name: 3-(Thiophen-2-yl)propanal

Cat. No.: B15286408 Get Quote

Technical Guide: Physical Properties of 3-
(Thiophen-2-yl)propanal
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Thiophen-2-yl)propanal is a heterocyclic compound of interest in medicinal chemistry and

drug development due to the prevalence of the thiophene ring in various pharmaceutical

agents. A thorough understanding of its physical properties is fundamental for its application in

synthesis, formulation, and quality control. This technical guide provides a summary of

available physical data and detailed experimental protocols for the determination of its boiling

point and density.

Data Presentation
Precise experimental data for the boiling point and density of 3-(Thiophen-2-yl)propanal are

not readily available in the surveyed literature. However, data for the structurally related

unsaturated analog, 3-(Thiophen-2-yl)prop-2-enal, is available and presented below for

comparative purposes. It is crucial to note that the presence of a carbon-carbon double bond in

3-(Thiophen-2-yl)prop-2-enal will influence its physical properties relative to the saturated 3-
(Thiophen-2-yl)propanal.

Table 1: Physical Properties of 3-(Thiophen-2-yl)prop-2-enal
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Physical Property Value Source

Molecular Weight 138.19 g/mol PubChem

Boiling Point Not Available

Density Not Available

Note: While a PubChem entry exists for 3-(Thiophen-2-yl)propanal, experimental boiling point

and density values are not listed.

Experimental Protocols
Given the absence of reported values, the following established methods can be employed to

experimentally determine the boiling point and density of 3-(Thiophen-2-yl)propanal.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small sample is

the micro boiling point determination using a Thiele tube.

Materials:

Thiele tube

Mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., Durham tube)

Rubber band or wire for attaching the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Sample of 3-(Thiophen-2-yl)propanal
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Procedure:

Sample Preparation: Add a small amount (approximately 0.5 mL) of 3-(Thiophen-2-
yl)propanal to the small test tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the small test tube

containing the sample.

Apparatus Assembly: Attach the small test tube to the thermometer using a rubber band or

wire, ensuring the bulb of the thermometer is level with the bottom of the test tube.

Thiele Tube Setup: Clamp the Thiele tube to a ring stand and insert the thermometer and

sample assembly into the Thiele tube, ensuring the sample is immersed in the mineral oil.

Heating: Gently heat the side arm of the Thiele tube. The design of the tube will ensure

uniform heating of the mineral oil via convection.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Record: Record the temperature at this point. For accuracy, the determination should be

repeated at least twice, and the average value taken.

Determination of Density
The density of a substance is its mass per unit volume. For a liquid such as 3-(Thiophen-2-
yl)propanal, this can be accurately determined using a pycnometer or by simple mass and

volume measurements.

Materials:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Analytical balance (accurate to ±0.001 g)
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Thermometer

Sample of 3-(Thiophen-2-yl)propanal

Distilled water (for calibration if using a pycnometer)

Procedure using a Graduated Cylinder:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical balance and

record its mass.

Volume of Sample: Carefully add a known volume of 3-(Thiophen-2-yl)propanal to the

graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus.

Mass of Cylinder and Sample: Weigh the graduated cylinder containing the sample and

record the total mass.

Mass of Sample: Subtract the mass of the empty cylinder from the total mass to obtain the

mass of the sample.

Density Calculation: Calculate the density using the formula: Density = Mass / Volume

Temperature: Record the temperature at which the measurement was taken, as density is

temperature-dependent.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 3-(Thiophen-2-yl)propanal.
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To cite this document: BenchChem. [3-(Thiophen-2-yl)propanal physical properties (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15286408#3-thiophen-2-yl-propanal-physical-
properties-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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